Cas no 37110-15-9 ((E)-N-(1-methyl-1H-pyrrol-2-yl)methylidenehydroxylamine)

• Product Name: (E)-N-(1-methyl-1H-pyrrol-2-yl)methylidenehydroxylamine
• CAS No: 37110-15-9
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD09054061
• CID: 4457022
• PubChem ID: 9554796
• Update Time: 2025-10-29

(E)-N-(1-methyl-1H-pyrrol-2-yl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• (E)-N-Hydroxy-1-(1-methyl-1H-pyrrol-2-yl)methanimine
• 1-Methyl-1H-pyrrole-2-carbaldehyde oxime
• (E)-N-(1-methyl-1H-pyrrol-2-yl)methylidenehydroxylamine
• AKOS005071032
• 37110-15-9
• SCHEMBL4890466
• NSC-191942
• NSC191942
• 37110-16-0
• 1H-Pyrrole-2-carboxaldehyde,1-methyl-,oxime(9CI)
• F2189-0168
• (hydroxyimino)(1-methylpyrrol-2-yl)methane
• ALBB-033912
• DTXSID801223786
• 55970-42-8
• EN300-206273
• 7P-087
• MFCD09054061
• (NE)-N-[(1-methylpyrrol-2-yl)methylidene]hydroxylamine
• 1H-Pyrrole-2-carboxaldehyde, 1-methyl-, oxime, (Z)-
• (E)-N-[(1-methyl-1H-pyrrol-2-yl)methylidene]hydroxylamine
• N-[(1-methyl-1H-pyrrol-2-yl)methylidene]hydroxylamine

• MDL： MFCD09054061
• Inchi： 1S/C6H8N2O/c1-8-4-2-3-6(8)5-7-9/h2-5,9H,1H3/b7-5+
• InChI Key： IUPMPNSDKOHWPJ-FNORWQNLSA-N
• SMILES： N1(C)C=CC=C1/C=N/O

Computed Properties

• Exact Mass: 124.063662883Da
• Monoisotopic Mass: 124.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.5Ų

Experimental Properties

• Melting Point: 146-148°

(E)-N-(1-methyl-1H-pyrrol-2-yl)methylidenehydroxylamine Security Information

• HazardClass：IRRITANT

Additional information on (E)-N-(1-methyl-1H-pyrrol-2-yl)methylidenehydroxylamine

Chemical Profile of (E)-N-(1-methyl-1H-pyrrol-2-yl)methylidenehydroxylamine and CAS No. 37110-15-9

The compound with the CAS number 37110-15-9 is formally known as (E)-N-(1-methyl-1H-pyrrol-2-yl)methylidenehydroxylamine. This chemical entity has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. The molecule features a conjugated system consisting of a pyrrole ring and an aldimine functional group, which makes it a promising candidate for various biochemical applications.

In recent years, there has been a growing interest in heterocyclic compounds for their potential therapeutic effects. The pyrrole moiety, in particular, is well-documented for its role in biological systems and has been extensively studied for its pharmacological properties. The presence of a methyl group at the 1-position of the pyrrole ring enhances the electrophilicity of the nitrogen atom, making it more susceptible to nucleophilic attack. This characteristic is particularly useful in the synthesis of more complex molecules, including drug candidates.

The aldimine functional group, represented by the structure (E)-N-(1-methyl-1H-pyrrol-2-yl)methylidenehydroxylamine, is another key feature that contributes to the compound's reactivity. Aldimines are known for their ability to participate in various organic transformations, including condensation reactions and metal coordination. These properties make them valuable intermediates in the synthesis of more complex organic molecules, including natural products and pharmaceuticals.

Recent studies have highlighted the importance of aldimines in medicinal chemistry. For instance, aldimines derived from pyrrole derivatives have been shown to exhibit significant biological activity against various pathogens. The ability of these compounds to interact with biological targets at the molecular level has opened up new avenues for drug discovery. Specifically, the compound with CAS number 37110-15-9 has been investigated for its potential antimicrobial and anti-inflammatory properties.

The synthesis of (E)-N-(1-methyl-1H-pyrrol-2-yl)methylidenehydroxylamine involves a series of well-established organic reactions. The starting materials typically include 1-methylpyrrole and hydroxylamine derivatives. The reaction proceeds via a condensation reaction between the pyrrole derivative and hydroxylamine, yielding the desired aldimine product. This synthetic route is straightforward and can be easily scaled up for industrial applications.

In terms of applications, (E)-N-(1-methyl-1H-pyrrol-2-yl)methylidenehydroxylamine has shown promise in several areas. One notable application is in the field of catalysis, where it serves as a ligand for transition metals. The conjugated system of the molecule allows it to coordinate with metal ions, facilitating various catalytic transformations. These transformations are crucial in organic synthesis and have wide-ranging applications in industry.

Another area where this compound has found utility is in material science. The unique electronic properties of (E)-N-(1-methyl-1H-pyrrol-2-yl)methylidenehydroxylamine make it a suitable candidate for developing new materials with enhanced optical and electronic characteristics. Such materials are increasingly important in technologies such as organic electronics and photovoltaics.

The pharmacological potential of (E)-N-(1-methyl-1H-pyrrol-2-yl)methylidenehydroxylamine cannot be overstated. Preclinical studies have demonstrated its ability to modulate various biological pathways, making it a versatile tool for drug discovery. Researchers are exploring its potential as an antiviral agent, an anti-cancer drug, and a treatment for neurodegenerative diseases. The compound's ability to interact with biological targets at multiple levels makes it an attractive candidate for further development.

In conclusion, (E)-N-(1-methyl-1H-pyrrol-2-yl)methylidenehydroxylamine (CAS No. 37110-15-9) is a multifaceted compound with significant potential in pharmaceutical chemistry and material science. Its unique structural features and reactivity make it a valuable tool for researchers working on drug discovery and advanced materials. As our understanding of chemical biology continues to evolve, compounds like this one will play an increasingly important role in developing innovative solutions to global challenges.